Cas no 691877-45-9 (2,4,4-trimethoxybutanoic acid)

• Product Name: 2,4,4-trimethoxybutanoic acid
• CAS No: 691877-45-9
• MF: C₇H₁₄O₅
• MW: 178.183063030243
• CID: 4148289
• PubChem ID: 58913330
• Update Time: 2025-04-24

2,4,4-trimethoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,4,4-trimethoxy-
• 2,4,4-trimethoxybutanoic acid
• EN300-1738359
• 691877-45-9
• SCHEMBL14445462

• Inchi： 1S/C7H14O5/c1-10-5(7(8)9)4-6(11-2)12-3/h5-6H,4H2,1-3H3,(H,8,9)
• InChI Key： MIDNYWKJKFHLSR-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)CC(OC)OC

Computed Properties

• Exact Mass: 178.08412354Da
• Monoisotopic Mass: 178.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates